Cas no 1134699-01-6 (4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride)

• Product Name: 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride
• CAS No: 1134699-01-6
• MF: C₁₃H₂₈ClN₃O
• MW: 277.833922386169
• CID: 1204211
• Update Time: 2025-07-17

4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)ethyl]-4-methylpiperidine-4-carboxamide,dihydrochloride
• dihydrochloride
• N-[2-(diethylamino)ethyl]-4-methylpiperidine-4-carboxamide
• 4-(N-DIETHYLAMINOETHYL)-4-METHYLPIPERIDINE AMIDE HYDROCHLORIDE
• 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride

• Inchi： 1S/C13H27N3O.ClH/c1-4-16(5-2)11-10-15-12(17)13(3)6-8-14-9-7-13;/h14H,4-11H2,1-3H3,(H,15,17);1H
• InChI Key： JTZVYSQNYWYBEM-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)C)(=O)NCCN(CC)CC.Cl

4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride

Comprehensive Overview of 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride (CAS No. 1134699-01-6)

4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride (CAS No. 1134699-01-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and diethylaminoethyl functional groups, has garnered attention for its versatile applications in drug discovery and development. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting neurological and metabolic pathways.

The molecular structure of 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride features a hydrochloride salt form, enhancing its solubility and stability for laboratory use. This property makes it particularly valuable in high-throughput screening and medicinal chemistry applications. Recent studies highlight its potential as a ligand for specific receptors, sparking interest in its mechanism of action and therapeutic efficacy.

In the context of current trends, 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride aligns with the growing demand for small molecule modulators in precision medicine. Its structural motif is being investigated for compatibility with drug delivery systems, including nanoparticle formulations and targeted therapies. This aligns with frequent search queries such as "piperidine derivatives in drug design" and "amine-functionalized compounds for biomedical applications," reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the compound's amide linkage and tertiary amine groups offer opportunities for further derivatization. Laboratories often utilize it as a precursor for more complex molecules, leveraging its reactive sites for cross-coupling reactions or bioconjugation. Its CAS No. 1134699-01-6 serves as a critical identifier in chemical databases, facilitating literature searches and patent investigations.

Quality control of 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, addressing common concerns about compound purity in research settings. The pharmaceutical industry's emphasis on QC/QA protocols for intermediates makes this aspect particularly crucial for end-users.

Environmental and safety profiles of this compound are frequently searched topics. While not classified as hazardous under standard protocols, proper handling of hydrochloride salts requires standard laboratory precautions. Its biodegradability and ecotoxicological data are subjects of ongoing study, reflecting the broader scientific community's focus on green chemistry principles.

The commercial availability of CAS No. 1134699-01-6 through specialty chemical suppliers has expanded its accessibility to academic and industrial researchers. Procurement considerations often include bulk synthesis options and custom purity specifications, responding to market demands for scalable research materials. This availability supports its growing presence in combinatorial chemistry libraries and structure-activity relationship studies.

Emerging applications of 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride in proteomics research and enzyme inhibition studies demonstrate its interdisciplinary value. Its potential interactions with biological membranes and protein targets make it a subject of interest for both in vitro and in silico investigations. These directions correspond with trending searches about "small molecule-protein docking" and "chemical probes for biological systems."

Patent landscapes reveal increasing intellectual property activity surrounding piperidine-based compounds, with 1134699-01-6 appearing in several applications for central nervous system modulators. This commercial interest underscores the compound's potential value in developing next-generation pharmacological agents, particularly for conditions requiring blood-brain barrier penetration.

Future research directions for 4-(N-Diethylaminoethyl)-4-methylpiperidine amide Hydrochloride may explore its stereochemical properties and chiral resolution possibilities, addressing current gaps in literature. The compound's structure-optimization potential makes it a candidate for fragment-based drug discovery approaches, aligning with cutting-edge pharmaceutical development strategies.